Cas no 1154990-44-9 (1-(5-methylhexan-2-yl)aminopropan-2-ol)

• Product Name: 1-(5-methylhexan-2-yl)aminopropan-2-ol
• CAS No: 1154990-44-9
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5157110
• PubChem ID: 43499312
• Update Time: 2026-03-04

1-(5-methylhexan-2-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1,4-dimethylpentyl)amino]-
• 1-((5-Methylhexan-2-yl)amino)propan-2-ol
• 1-(5-methylhexan-2-yl)aminopropan-2-ol

• Inchi： 1S/C10H23NO/c1-8(2)5-6-9(3)11-7-10(4)12/h8-12H,5-7H2,1-4H3
• InChI Key： ZOCQSPAZJQDHHM-UHFFFAOYSA-N
• SMILES： C(NC(C)CCC(C)C)C(O)C

Additional information on 1-(5-methylhexan-2-yl)aminopropan-2-ol

Introduction to 1-(5-Methylhexan-2-yl)aminopropan-2-ol

1-(5-Methylhexan-2-yl)aminopropan-2-ol, also known by its CAS number 1154990-44-9, is a versatile organic compound with significant applications in various industries. This compound is a tertiary alcohol with an amine functional group, making it unique in terms of its chemical properties and potential uses. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals, underscoring its importance in modern chemistry.

The molecular structure of 1-(5-Methylhexan-2-yl)aminopropan-2-ol consists of a hexane chain with a methyl substituent at the fifth position and an amino group attached to the second carbon of a propane chain. This configuration provides the compound with both hydrophilic and hydrophobic characteristics, which are advantageous in various chemical reactions. The presence of the amine group allows for easy modification and functionalization, making it a valuable intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of 1-(5-Methylhexan-2-yl)aminopropan-2-ol. Scientists have explored novel methods to enhance its stability and reactivity, leveraging advancements in catalytic chemistry. For instance, studies published in reputable journals such as Journal of Organic Chemistry and Nature Communications have demonstrated how this compound can be efficiently synthesized using microwave-assisted techniques, significantly reducing reaction times while maintaining high yields.

In terms of applications, 1-(5-Methylhexan-2-yL)aminopropan--ol has shown promise in the pharmaceutical industry as a potential precursor for drug development. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing bioactive molecules. Additionally, this compound is being investigated for its role in creating advanced polymers and surfactants, which are critical components in personal care products and industrial cleaning agents.

The environmental impact of 1-(5-Methylhexan--yL)aminopropan--ol has also been a topic of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions, making it a more sustainable choice compared to traditional chemicals. This aligns with global efforts to develop eco-friendly alternatives in various industrial sectors.

In conclusion, 1-(5-Methylhexan--yL)aminopropan--ol, CAS number 1154990--44--9, is a multifaceted compound with vast potential across multiple domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to the development of novel materials and therapeutic agents.